2-[(5,6-Dihydroxy-2-methyl-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: 2-[(5,6-dihydroxy-2-methyl-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C15H22O10/c1-14-9-13(22-3-2-15(9,21)10(20)11(14)25-14)24-12-8(19)7(18)6(17)5(4-16)23-12/h2-3,5-13,16-21H,4H2,1H3
• InChI Key: UBAIOTDKPLIEDD-UHFFFAOYSA-N
• Canonical SMILES: CC12C3C(OC=CC3(C(C1O2)O)O)OC4C(C(C(C(O4)CO)O)O)O
• Molecular Formula: C15H22O10
• Molecular Weight: 362.33 g/mol

Description

Procumbide is an organic compound with the chemical formula C15H22O10. It is a white crystalline substance that is soluble in ethanol and ether. Procumbide is commonly used as a plant growth regulator, promoting the growth of seedlings and enhancing the resistance of plants to various stress factors .

Preparation Methods

Procumbide is primarily synthesized through chemical methods. A common synthetic route involves reacting starting materials with appropriate reagents, followed by a series of chemical transformations to obtain the final product . The specific details of the reaction conditions and reagents used can vary, but typically involve controlled temperature and pH conditions to ensure the desired chemical transformations occur efficiently.

Chemical Reactions Analysis

Procumbide undergoes various types of chemical reactions, including:

Oxidation: Procumbide can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert procumbide into its reduced forms.

Substitution: Procumbide can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions.

Scientific Research Applications

Procumbide has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: Procumbide is studied for its effects on plant growth and development, as well as its potential use in genetic transformation studies.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly its anti-inflammatory properties.

Industry: Procumbide is used in the agricultural industry to enhance crop yield and quality by promoting plant growth and resistance to stress factors.

Mechanism of Action

The mechanism of action of procumbide involves its interaction with specific molecular targets and pathways within plants. It promotes the expression of genes involved in growth and stress resistance, leading to enhanced plant development and resilience. The exact molecular targets and pathways are still being studied, but it is believed that procumbide modulates the activity of various enzymes and signaling molecules involved in plant growth regulation .

Comparison with Similar Compounds

Procumbide is similar to other iridoid glycosides such as harpagoside and harpagide. procumbide is unique in its specific effects on plant growth and stress resistance. While harpagoside and harpagide are also known for their therapeutic properties, procumbide is particularly noted for its role in promoting plant development and enhancing resistance to environmental stressors .

Similar compounds include:

• Harpagoside
• Harpagide
• Acteoside
• Isoacteoside

These compounds share structural similarities with procumbide but differ in their specific biological activities and applications .